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Compound of Interest |

(4-Chlorophenyl)
Compound Name:
(cyclopropyl)methanol

CAS No.: 18228-43-8

Cat. No.: B1346928

. J

Executive Summary: Immediate Action Plan

Stop. Before handling (4-Chlorophenyl)(cyclopropyl)methanol (CAS: 13959-99-4) waste,
verify your waste stream.[1][2][3] This compound contains a halogen (chlorine) and a strained

cyclopropyl ring.[3]
e Primary Disposal Path:Halogenated Organic Waste Stream.[3]

 Critical Restriction: Do NOT mix with Non-Halogenated solvents (e.g., Acetone, Methanol)
unless unavoidable.[1] Commingling increases disposal costs by up to 300% and
complicates incineration.[3]

e Reactivity Warning: Avoid contact with strong acids (e.g., concentrated H2SOa), which can
catalyze the ring-opening of the cyclopropyl group, potentially leading to exothermic
runaway.[1][2]

Chemical Profile & Hazard Identification

To dispose of a chemical safely, you must understand its molecular behavior.[3] This compound
IS not just "organic waste"; it is a functionalized intermediate with specific stability profiles.[3]
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Property

Data

Relevance to Disposal

Chemical Name

(4-Chlorophenyl)

Official shipping/manifest

(cyclopropyl)methanol name.
Required for waste
CAS Number 13959-99-4 ) -
inventory/profiling.[1][2][3]
Carbon-rich, requires high-
Molecular Formula C10H11CIO

BTU incineration.[1][2][3]

Functional Groups

Aryl Chloride, Secondary

Alcohol, Cyclopropane

CIl: Mandates halogenated
stream.[1][2] Cyclopropane:

Acid-sensitive.[3]

Physical State

Solid (typically) or Viscous Oill

May require dissolution in a
compatible solvent (e.g., DCM)

for liquid waste streams.[1][2]

Flash Point

>110°C (Predicted)

Combustible, but likely not
D001 (Ignitable) unless in
solution.[1][2]

Core Hazards (GHS Classification)

e H315/H319: Causes skin and serious eye irritation.[3]

e H411: Toxic to aquatic life with long-lasting effects (Do not flush down drains).[3]

Pre-Disposal Assessment: The Logic of Segregation

Expert Insight: Why do we segregate? It is not merely bureaucratic.[3] Incinerating halogenated

compounds requires specific scrubbers to capture acid gases (HCI) and prevent the formation

of dioxins/furans.[3] If you dump this into a general "Non-Halogenated" drum, the entire drum

must be re-classified and treated as halogenated, wasting resources.

Compatibility Check

Before disposal, ensure the compound is not mixed with incompatible agents in the waste

container.[3][4][5]
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o Compatible Solvents (Safe to Mix): Dichloromethane (DCM), Chloroform, Ethyl Acetate (if
part of the halogenated stream).[1]

» Incompatible (Do Not Mix): Concentrated Sulfuric Acid, Chromic Acid, Strong Oxidizers
(Peroxides).[1] Reason: The cyclopropyl ring possesses high ring strain (~27.5 kcal/mol).[3]
Strong acid catalysis can cleave the ring, releasing heat and potentially over-pressurizing
waste containers.[1][2]

Operational Protocol: Step-by-Step Disposal
Phase 1: Preparation & PPE

Goal: Zero exposure, zero contamination.[3]

e Gloves: Nitrile (0.11 mm minimum) is sufficient for incidental splash.[3] If dissolving in DCM,
use PVA or laminate gloves.[3]

o Eye Protection: Chemical splash goggles (ANSI Z87.1).[3]

¢ Ventilation: All transfers must occur inside a certified chemical fume hood.

Phase 2: Waste Stream Selection

Follow this decision logic to determine the physical destination of the waste.
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Waste Generation:
(4-Chlorophenyl)(cyclopropyl)methanol

Is the waste Solid or Liquid?

Solid Waste Liquid/Solution

esidue in Glassware

Dissolve in minimal Is it dissolved in
Dichloromethane (DCM) Halogenated Solvent?

Bulk Solid

No (e.g., Methanol) -
Yes (e.g., DCM, Chloroform) orce to Halogenated Stream

Container A: Container B:

Solid Hazardous Waste
(Label: Toxic, Irritant)

Halogenated Organic Solvents
(Label: Flammable, Toxic)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating (4-Chlorophenyl)(cyclopropyl)methanol waste.
Note that even if dissolved in a non-halogenated solvent, the presence of the chlorine atom
mandates the Halogenated stream.[1][2]

Phase 3: Containerization & Labeling[3]

e Select Container:

o Liquids: High-Density Polyethylene (HDPE) or Amber Glass carboy.[3] Cap must be
vented if there is any risk of ongoing reaction (unlikely if pure).[3]

o Solids: Wide-mouth HDPE jar.
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e Labeling (RCRA Compliance):
o Attach the hazardous waste tag before adding the first drop.[3]

o Constituents: List "(4-Chlorophenyl)(cyclopropyl)methanol” fully. Do not use
abbreviations like "CPCM."

o Hazard Checkboxes: Mark "Toxic" and "Irritant.”[3] If dissolved in solvent, mark
"Flammable."[3]

Phase 4: Rinse & Decontamination[3]

e Glassware: Rinse contaminated glassware with a small volume of Dichloromethane or
Acetone.[3]

o Disposal of Rinse: Pour this rinse strictly into the Halogenated Waste container.[3]

e Final Wash: Wash glassware with soap and water only after the organic residue is removed.

[3]

Emergency Procedures

Scenario Immediate Action

Wash with soap and water for 15 minutes.[1][2]
Skin Contact [3][6] Do not use organic solvents (ethanol) to

clean skin; this enhances absorption.[3]

Flush with water for 15 minutes.[1][2][3][6] Lift

Eye Contact ) ) T )
eyelids.[3] Seek medical attention immediately.

1. Evacuate immediate area. 2. Don PPE.[3][6]
[71[8] 3. Absorb with vermiculite or spill pads.[3]

Spill (< 100
Pl 9 4. Place absorbent in a sealed bag labeled
"Hazardous Waste - Debris."[3]
Use COz, dry chemical, or foam.[1][2][7] Toxic
Fire HCI gas will be produced during combustion.[3]

Firefighters must wear SCBA.[3][6]
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Regulatory Context (US Focus)

» RCRA Classification: This material is not a P-listed or U-listed waste by specific name.[3]
However, it is a Characteristic Waste if it exhibits toxicity or is mixed with ignitable solvents
(D001).

o EPA Waste Code: If disposed of as a pure substance, it is generally classified under DO0OO
(Not Listed) but must be profiled as Halogenated Organic. If mixed with spent halogenated
solvents (e.g., Methylene Chloride), it adopts the FO01/F002 codes [1].[1][9]

References

» United States Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes.[3] Retrieved from [Link]

» University of lllinois Division of Research Safety.Halogenated Organic Liquids - Standard
Operating Procedure. Retrieved from [Link][1][3]

e PubChem.Compound Summary: (4-Chlorophenyl)(cyclopropyl)methanol.[3] Retrieved
from [Link][1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Laboratory Disposal Guide: (4-Chlorophenyl)
(cyclopropyl)methanol[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346928#4-chlorophenyl-cyclopropyl-methanol-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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